Benzo[b]selenophene
Overview
Description
Benzo[b]selenophene is a heterocyclic compound with the chemical formula C8H6Se . It belongs to the class of aromatic selenophenes and is structurally related to benzene. The molecule is flat and aromatic, making it amenable to various chemical reactions . It is also known by other names such as selenanaphthene and selenonaphthene .
Synthesis Analysis
Several methods have been developed for the synthesis of substituted benzo[b]selenophenes. These include the preparation of 3-cyano-, 3-tetrazolyl-, and 3-acylamino derivatives of benzoselenophene. Additionally, a convenient method for the chlorination of benzoselenophene at the selenium atom using sulfuryl chloride yields 1,1-dichloroselenophenes .
Molecular Structure Analysis
The molecular structure of benzo[b]selenophene is flat and aromatic. It is regarded as a bioisostere of benzene, which means it can imitate the biological activities of benzene-containing analogues. The selenium atom in selenophene can form intermolecular interactions, improving the stacking order of active layer blend films in applications like organic solar cells .
Chemical Reactions Analysis
Being aromatic, benzo[b]selenophene undergoes electrophilic substitution reactions. Electrophiles tend to attack at the carbon positions next to the selenium atom. These reactions are slower than those of furan but faster than thiophene .
Scientific Research Applications
Synthesis and Chemical Properties
- Benzo[b]selenophenes have been synthesized through various methods, such as electrophilic cyclization, which tolerates a wide range of functional groups and proceeds under mild conditions (Kesharwani, Worlikar, & Larock, 2006).
- Another method includes a general and convenient synthesis of benzo[b]selenophenes, characterized by their planar structures and examined through cyclic voltammetry and UV-vis spectra (Takimiya, Konda, Ebata, Niihara, & Otsubo, 2005).
- The synthesis of benzo[c]selenophene and its derivatives has also been achieved, with subsequent functionalization and X-ray crystallographic analysis (Aqad, Lakshmikantham, Cava, Broker, & Rogers, 2003).
Biological Activities
- Benzo[b]selenophenes have shown antioxidant activity in yeast cells, comparable or even higher than resveratrol or Trolox, suggesting potential as anti-fungal agents and antioxidants (Mániková, Sestakova, Rendeková, Vlasáková, Lukáčová, Paegle, Arsenyan, & Chovanec, 2018).
- A series of 3-C, N, S, Se substituted benzo[b]selenophene derivatives demonstrated cytotoxic activity on various cell lines, highlighting a potential for cancer research (Arsenyan, Paegle, Belyakov, Shestakova, Jaschenko, Domracheva, & Popelis, 2011).
Material Science Applications
- Benzo[b]selenophenes are investigated in material science, particularly in the context of optoelectronic applications. Novel conjugated polymers containing selenophene substituted benzo[b]selenophenes have been synthesized, showing potential in organic electronics due to significant photophysical properties (Bathula, Khadtare, Buruga, Kadam, Shrestha, & Noh, 2018).
Future Directions
properties
IUPAC Name |
1-benzoselenophene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6Se/c1-2-4-8-7(3-1)5-6-9-8/h1-6H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNRDGHFESOHOBF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C[Se]2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6Se | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80181664 | |
Record name | Benzo(b)selenophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80181664 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Benzo[b]selenophene | |
CAS RN |
272-30-0 | |
Record name | Benzo(b)selenophene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000272300 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzo(b)selenophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80181664 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-benzoselenophene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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